Cas no 923139-06-4 (3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate)

• Product Name: 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate
• CAS No: 923139-06-4
• MF: C₁₂H₁₁N₃O₄S
• MW: 293.298441171646
• CID: 4672548
• Update Time: 2025-10-30

3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-(((4-aminophenyl)sulfonyl)carbamoyl)pyridine 1-oxide
• 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate

• Inchi： 1S/C12H11N3O4S/c13-10-3-5-11(6-4-10)20(18,19)14-12(16)9-2-1-7-15(17)8-9/h1-8H,13H2,(H,14,16)
• InChI Key： CISIRNCYBFESJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C1=CC=C[N+](=C1)[O-])=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 440
• Topological Polar Surface Area: 123

Additional information on 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate

Introduction to 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate (CAS No. 923139-06-4)

The compound 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate, identified by its CAS number 923139-06-4, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in drug discovery and therapeutic interventions. The structural framework of this molecule incorporates a pyridinium core, which is a well-documented scaffold in the development of bioactive agents, alongside functional groups that enhance its pharmacological profile.

One of the most striking features of 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate is its dual functionality, stemming from the presence of both an aminobenzene sulfonyl group and a carbamoyl moiety. These groups are strategically positioned to interact with biological targets in a manner that promotes selective binding and modulatory effects. The pyridinium ion component, in particular, is known for its ability to form stable complexes with nucleophiles, making it an attractive candidate for the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target enzymes involved in critical cellular pathways. Among these pathways, those associated with inflammation and immune response have been extensively studied due to their implications in various chronic diseases. The 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate structure exhibits promising inhibitory activity against several key enzymes, including those that play a role in the production of pro-inflammatory cytokines. This has positioned it as a potential lead compound for further development into therapeutic agents aimed at modulating immune responses.

The synthesis of 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the pyridinium group necessitates careful optimization to avoid unwanted side reactions that could compromise the integrity of the molecule. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and enhance efficiency.

From a computational chemistry perspective, the molecular dynamics and binding interactions of 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate have been extensively modeled using state-of-the-art software tools. These simulations have provided valuable insights into how the compound interacts with biological targets at an atomic level. The results indicate strong binding affinities for several key enzymes, suggesting that this compound could be highly effective in modulating enzymatic activity. Furthermore, computational studies have helped identify potential analogs with enhanced pharmacological properties.

The pharmacokinetic properties of 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate are also of significant interest. Initial preclinical studies have shown that the compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME). Additionally, preliminary toxicity assessments have revealed no significant adverse effects at tested doses, further supporting its potential as a lead compound for drug development.

In conclusion, 3-(4-aminobenzenesulfonyl)carbamoylpyridin-1-ium-1-olate (CAS No. 923139064) represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and demonstrated biological activity make it an attractive molecule for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.